1-((2-Methylbut-3-en-2-yl)oxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride

• IUPAC Name: 1-(2-methylbut-3-en-2-yloxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C18H28N2O2.2ClH/c1-4-18(2,3)22-15-17(21)14-19-10-12-20(13-11-19)16-8-6-5-7-9-16;;/h4-9,17,21H,1,10-15H2,2-3H3;2*1H
• InChI Key: LTFZPODDSAGLOV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=C)OCC(CN1CCN(CC1)C2=CC=CC=C2)O.Cl.Cl
• Molecular Formula: C18H30Cl2N2O2
• Molecular Weight: 377.3 g/mol

Description

1-((2-Methylbut-3-en-2-yl)oxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C18H30Cl2N2O2 and its molecular weight is 377.35. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methods and Chemical Reactions

• Reactions of Acetylenecarboxylic Acid with Amines : The study by Iwanami et al. (1964) discusses the synthesis of compounds through reactions of diethyl acetylenedicarboxylate with amines, resulting in products that undergo hydrolysis to yield pyruvic acid, carbon dioxide, and amines, highlighting synthetic pathways relevant to similar compounds (Iwanami, Kenjo, Nishibe, Kajiura, & Isoyama, 1964).

Biological and Pharmacological Applications

• Antimycobacterial Agents : Biava et al. (2008) synthesized derivatives of 1,5-bis(4-chlorophenyl)-2-methyl-3-(4-methylpiperazin-1-yl)methyl-1H-pyrrole, showing activity against Mycobacterium tuberculosis, indicating potential antimicrobial applications of similar structures (Biava, Porretta, Poce, De Logu, Saddi, Meleddu, Manetti, De Rossi, & Botta, 2008).

Chemical Investigation and Novel Compound Synthesis

• Phytochemistry of Illicium dunnianum : A study by Sy, Saunders, and Brown (1997) on Illicium dunnianum yielded novel phenylpropanoids and other compounds, emphasizing the importance of natural sources for the discovery of novel chemical entities with potential applications (Sy, Saunders, & Brown, 1997).

Chemical Structure and Properties

• X-ray Structures and Computational Studies : Nycz, Małecki, Zawiazalec, & Paździorek (2011) characterized cathinones through X-ray diffraction and computational studies, illustrating the importance of structural analysis in understanding the properties and potential applications of chemical compounds (Nycz, Małecki, Zawiazalec, & Paździorek, 2011).